Cas no 53045-70-8 (2-Ethylbut-3-en-1-ol)

2-Ethylbut-3-en-1-ol structure
2-Ethylbut-3-en-1-ol structure
Product Name:2-Ethylbut-3-en-1-ol
CAS No:53045-70-8
MF:C6H12O
MW:100.158882141113
CID:1023936
PubChem ID:11159296
Update Time:2025-04-20

2-Ethylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylbut-3-en-1-ol
    • 2-ethyl-3-Buten-1-ol
    • (3-ethyl)-1-butene-4-ol
    • 2-Aethyl-but-3-en-1-ol
    • 2-ethyl-but-3-en-1-ol
    • 3-Buten-1-ol, 2-ethyl-
    • 3-Hydroxymethylpenten-1
    • AGN-PC-005SDR
    • AK102000
    • ANW-62470
    • CTK8B9408
    • KB-230430
    • 3-(Hydroxymethyl)-1-pentene
    • 2-Ethyl-3-butene-1-ol
    • 53045-70-8
    • DB-338427
    • SCHEMBL709728
    • AMY36984
    • JRKCHZNIMYXNJD-UHFFFAOYSA-N
    • DTXSID90457145
    • AKOS016004169
    • Inchi: 1S/C6H12O/c1-3-6(4-2)5-7/h3,6-7H,1,4-5H2,2H3
    • InChI Key: JRKCHZNIMYXNJD-UHFFFAOYSA-N
    • SMILES: OCC(C=C)CC

Computed Properties

  • Exact Mass: 100.08886
  • Monoisotopic Mass: 100.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 50.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.830±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 137-139 ºC
  • Flash Point: 44.8±8.6 ºC,
  • Refractive Index: 1.4376 (20 ºC)
  • Solubility: Slightly soluble (16 g/l) (25 º C),
  • PSA: 20.23
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